Cas no 1227575-07-6 (2-Bromomethyl-3-fluoro-5-methoxypyridine)

• Product Name: 2-Bromomethyl-3-fluoro-5-methoxypyridine
• CAS No: 1227575-07-6
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• CID: 4925200
• Update Time: 2025-07-23

2-Bromomethyl-3-fluoro-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-3-fluoro-5-methoxypyridine

• Inchi： 1S/C7H7BrFNO/c1-11-5-2-6(9)7(3-8)10-4-5/h2,4H,3H2,1H3
• InChI Key： XNXLYSVSRSCRIJ-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=CN=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 1.5
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromomethyl-3-fluoro-5-methoxypyridine

Professional Introduction to 2-Bromomethyl-3-fluoro-5-methoxypyridine (CAS No: 1227575-07-6)

2-Bromomethyl-3-fluoro-5-methoxypyridine, a compound with the chemical formula C₆H₆BrFNO, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This heterocyclic compound features a bromomethyl group at the 2-position, a fluorine atom at the 3-position, and a methoxy group at the 5-position, making it a valuable building block for synthesizing more complex molecules. The unique arrangement of these functional groups imparts distinct reactivity, enabling its use in a wide array of synthetic transformations.

The 2-bromomethyl moiety is particularly significant as it serves as a nucleophilic center, readily participating in cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for the development of novel drug candidates. Additionally, the fluorine atom at the 3-position introduces electronic and steric effects that can influence the biological activity of derived compounds. Fluorinated pyridines are well-documented for their ability to enhance metabolic stability and binding affinity in drug molecules.

The 5-methoxy group further enhances the compound's utility by providing an electron-donating effect, which can modulate the reactivity of the bromomethyl group. This feature is particularly useful in directing ortho-metalation reactions, allowing for precise functionalization at specific positions within the pyridine ring. Such control is crucial in medicinal chemistry, where subtle structural modifications can significantly impact pharmacokinetic and pharmacodynamic properties.

In recent years, 2-Bromomethyl-3-fluoro-5-methoxypyridine has garnered attention in the development of small-molecule inhibitors targeting various biological pathways. For instance, researchers have leveraged this compound to synthesize kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the bromomethyl and fluoro substituents allows for fine-tuning of binding interactions with protein targets, leading to high selectivity and efficacy.

One notable application of this compound is in the synthesis of antiviral agents. The pyridine core is a common motif in antiviral drugs due to its ability to interact with viral enzymes and receptors. By incorporating fluorine and methoxy groups, chemists can enhance the compound's ability to resist enzymatic degradation and improve its cell membrane permeability. These attributes are particularly important in designing drugs that must withstand harsh biological environments.

The bromomethyl group also facilitates the introduction of other functional groups through nucleophilic substitution reactions. This versatility makes 2-Bromomethyl-3-fluoro-5-methoxypyridine an indispensable tool in library synthesis programs aimed at discovering new bioactive molecules. High-throughput screening campaigns often rely on such intermediates to generate diverse chemical space rapidly.

Advances in synthetic methodologies have further expanded the utility of this compound. For example, palladium-catalyzed cross-coupling reactions now allow for more efficient and scalable synthesis of fluorinated pyridines. These methods have enabled researchers to explore complex molecular architectures that were previously inaccessible, accelerating the discovery process in drug development.

The impact of fluorinated pyridines extends beyond pharmaceuticals into agrochemicals. The unique electronic properties conferred by fluorine atoms contribute to enhanced pest resistance and environmental stability in crop protection agents. Consequently, derivatives of 2-Bromomethyl-3-fluoro-5-methoxypyridine are being explored as lead compounds for new-generation pesticides.

In conclusion, 2-Bromomethyl-3-fluoro-5-methoxypyridine (CAS No: 1227575-07-6) represents a cornerstone in modern synthetic chemistry. Its strategic combination of functional groups makes it an invaluable intermediate for constructing biologically active molecules across multiple disciplines. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of chemical innovation.